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  4. Ethyl (2Z)-5-phenyl-2-[2,2,6-trimethyl-3-sulfanylidene-1-(2,2,2-trifluoroacetyl)quinolin-4-ylidene]-1,3-dithiole-4-carboxylate
Ethyl (2Z)-5-phenyl-2-[2,2,6-trimethyl-3-sulfanylidene-1-(2,2,2-trifluoroacetyl)quinolin-4-ylidene]-1,3-dithiole-4-carboxylate Ethyl (2Z)-5-phenyl-2-[2,2,6-trimethyl-3-sulfanylidene-1-(2,2,2-trifluoroacetyl)quinolin-4-ylidene]-1,3-dithiole-4-carboxylate
Brand Name: Vulcanchem
CAS No.: 331840-93-8
VCID: VC0447548
InChI: InChI=1S/C26H22F3NO3S3/c1-5-33-22(31)20-19(15-9-7-6-8-10-15)35-23(36-20)18-16-13-14(2)11-12-17(16)30(24(32)26(27,28)29)25(3,4)21(18)34/h6-13H,5H2,1-4H3/b23-18-
SMILES: CCOC(=O)C1=C(SC(=C2C3=C(C=CC(=C3)C)N(C(C2=S)(C)C)C(=O)C(F)(F)F)S1)C4=CC=CC=C4
Molecular Formula: C26H22F3NO3S3
Molecular Weight: 549.7g/mol

Ethyl (2Z)-5-phenyl-2-[2,2,6-trimethyl-3-sulfanylidene-1-(2,2,2-trifluoroacetyl)quinolin-4-ylidene]-1,3-dithiole-4-carboxylate

CAS No.: 331840-93-8

Main Products

VCID: VC0447548

Molecular Formula: C26H22F3NO3S3

Molecular Weight: 549.7g/mol

Ethyl (2Z)-5-phenyl-2-[2,2,6-trimethyl-3-sulfanylidene-1-(2,2,2-trifluoroacetyl)quinolin-4-ylidene]-1,3-dithiole-4-carboxylate - 331840-93-8

CAS No. 331840-93-8
Product Name Ethyl (2Z)-5-phenyl-2-[2,2,6-trimethyl-3-sulfanylidene-1-(2,2,2-trifluoroacetyl)quinolin-4-ylidene]-1,3-dithiole-4-carboxylate
Molecular Formula C26H22F3NO3S3
Molecular Weight 549.7g/mol
IUPAC Name ethyl (2Z)-5-phenyl-2-[2,2,6-trimethyl-3-sulfanylidene-1-(2,2,2-trifluoroacetyl)quinolin-4-ylidene]-1,3-dithiole-4-carboxylate
Standard InChI InChI=1S/C26H22F3NO3S3/c1-5-33-22(31)20-19(15-9-7-6-8-10-15)35-23(36-20)18-16-13-14(2)11-12-17(16)30(24(32)26(27,28)29)25(3,4)21(18)34/h6-13H,5H2,1-4H3/b23-18-
Standard InChIKey YCABWCLNWAWUFX-NKFKGCMQSA-N
Isomeric SMILES CCOC(=O)C1=C(S/C(=C/2\C3=C(C=CC(=C3)C)N(C(C2=S)(C)C)C(=O)C(F)(F)F)/S1)C4=CC=CC=C4
SMILES CCOC(=O)C1=C(SC(=C2C3=C(C=CC(=C3)C)N(C(C2=S)(C)C)C(=O)C(F)(F)F)S1)C4=CC=CC=C4
Canonical SMILES CCOC(=O)C1=C(SC(=C2C3=C(C=CC(=C3)C)N(C(C2=S)(C)C)C(=O)C(F)(F)F)S1)C4=CC=CC=C4
PubChem Compound 1749109
Last Modified Nov 11 2021
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